Cas no 2137895-96-4 (2-Cyano-2,2-dimethylethane-1-sulfinyl chloride)

• Product Name: 2-Cyano-2,2-dimethylethane-1-sulfinyl chloride
• CAS No: 2137895-96-4
• MF: C₅H₈ClNOS
• MW: 165.641119003296
• CID: 6334591
• PubChem ID: 165452700
• Update Time: 2025-10-05

2-Cyano-2,2-dimethylethane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-cyano-2,2-dimethylethane-1-sulfinyl chloride
• 2137895-96-4
• EN300-732530
• 2-Cyano-2,2-dimethylethane-1-sulfinyl chloride

• Inchi： 1S/C5H8ClNOS/c1-5(2,3-7)4-9(6)8/h4H2,1-2H3
• InChI Key： CUFXXJYEIPBWAR-UHFFFAOYSA-N
• SMILES： ClS(CC(C#N)(C)C)=O

Computed Properties

• Exact Mass: 165.0015127g/mol
• Monoisotopic Mass: 165.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives